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Compound of Interest

Compound Name: 15,16-Dihydrotanshindiol C

Cat. No.: B3030361 Get Quote

A comprehensive review of available scientific literature reveals a notable lack of detailed,

comparative studies on the biological activities of 15,16-Dihydrotanshindiol C. While the

compound is identified as a diterpenoid and a potent thrombin inhibitor, specific quantitative

data, detailed experimental protocols, and in-depth mechanistic studies are not readily

available in the public domain. This scarcity of information precludes the creation of a detailed

comparative guide as requested.

Initial searches identified 15,16-Dihydrotanshindiol C as a thrombin inhibitor, primarily

through product information from chemical suppliers, which referenced two key scientific

papers. However, a thorough examination of these and other related publications did not yield

specific experimental data for this particular compound.

One of the cited studies, Lu et al. (2015), focused on screening for direct thrombin inhibitors

from Radix Salviae Miltiorrhizae. While this study successfully identified several potent

thrombin inhibitors and reported their half-maximal inhibitory concentration (IC50) values,

15,16-Dihydrotanshindiol C was not among the compounds for which specific data was

provided in the accessible parts of the publication. The study highlighted the thrombin inhibitory

effects of other related compounds, including:

15,16-dihydrotanshinone I (IC50: 29.39 μM)

Cryptotanshinone (IC50: 81.11 μM)

Tanshinone IIA (IC50: 66.60 μM)
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The second cited reference, Sieniawska et al. (2021), investigated the antimycobacterial

properties of tanshinones. While the supplementary data of this paper mentions "15,16-

dihydrotanshindiol B/C," its primary focus is on the disruption of the mycobacterial cell

envelope and oxidative stress, not on thrombin inhibition.[1]

Further extensive searches for experimental studies, biological activity data, and mechanism of

action research specifically for 15,16-Dihydrotanshindiol C did not uncover the necessary

quantitative data to construct the requested comparative guide with detailed tables and

diagrams.

Conclusion:

Based on the available scientific literature, a detailed comparison guide for 15,16-
Dihydrotanshindiol C cannot be generated at this time. The specific experimental data

required for such a guide, including IC50 values for its thrombin inhibition activity and detailed

experimental protocols, are not present in the currently accessible scientific publications.

Researchers, scientists, and drug development professionals interested in this compound may

need to conduct primary research to establish these foundational data points.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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